Cas no 2229546-50-1 (4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole)

• Product Name: 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole
• CAS No: 2229546-50-1
• MF: C₉H₁₁N₃S
• MW: 193.268739938736
• CID: 6376716
• PubChem ID: 165609638
• Update Time: 2025-05-25

4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole Chemical and Physical Properties

Names and Identifiers

• 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole
• 2229546-50-1
• EN300-1748031

• Inchi： 1S/C9H11N3S/c1-6(2)9-12-8(4-13-9)7-3-10-5-11-7/h3-6H,1-2H3,(H,10,11)
• InChI Key： JYWRJDVGZCUDEH-UHFFFAOYSA-N
• SMILES： S1C=C(C2=CN=CN2)N=C1C(C)C

Computed Properties

• Exact Mass: 193.06736854g/mol
• Monoisotopic Mass: 193.06736854g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.8Ų

Additional information on 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole

Professional Introduction to 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole (CAS No. 2229546-50-1)

4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This compound, identified by the CAS number 2229546-50-1, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular structure of this compound consists of a thiazole core linked to an imidazole ring, with a propyl group attached at the 2-position, making it a versatile scaffold for medicinal chemistry.

The thiazole and imidazole moieties are well-known for their biological activity and have been extensively studied in the development of various therapeutic agents. The presence of these heterocyclic rings in 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole contributes to its potential as a pharmacophore in the design of novel drugs. Specifically, the thiazole ring is known to exhibit antimicrobial, anti-inflammatory, and anticancer properties, while the imidazole ring is often associated with antifungal and antiviral activities.

In recent years, there has been a growing interest in exploring the pharmacological potential of thiazole and imidazole derivatives. Researchers have been particularly focused on developing compounds that can modulate various biological pathways relevant to human health. The structural features of 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole make it an attractive candidate for further investigation in this context.

One of the most compelling aspects of this compound is its ability to interact with biological targets in a highly specific manner. The combination of the thiazole and imidazole rings provides multiple sites for binding to proteins and enzymes involved in disease processes. This specificity is crucial for developing drugs that are both effective and well-tolerated by patients. Additionally, the propyl group at the 2-position adds another layer of structural complexity, which can be exploited to fine-tune the pharmacokinetic properties of the compound.

Recent studies have demonstrated that derivatives of thiazole and imidazole have significant potential in treating various diseases. For instance, some researchers have reported that certain thiazole-based compounds exhibit inhibitory activity against kinases, which are enzymes involved in cancer cell proliferation. Similarly, imidazole derivatives have shown promise in targeting fungal infections by disrupting essential fungal metabolic pathways. These findings suggest that 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole could be a valuable starting point for developing new therapeutic agents.

The synthesis of 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the thiazole ring followed by its functionalization with an imidazole moiety. The introduction of the propyl group at the 2-position is achieved through nucleophilic substitution or other suitable coupling reactions. Advanced synthetic techniques such as transition metal-catalyzed reactions have been employed to enhance efficiency and selectivity.

The chemical stability of this compound is another critical factor that must be considered during its synthesis and application. Thiazole and imidazole derivatives can exhibit varying degrees of sensitivity to environmental conditions such as light, moisture, and temperature. Therefore, appropriate storage conditions must be maintained to preserve their integrity. Additionally, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are used to confirm the structure and purity of the compound.

In conclusion, 4-(1H-imidazol-4-yl)-2-(propan-2-yl)-1,3-thiazole represents a promising compound in pharmaceutical research due to its unique structural features and potential biological activities. Its thiazole and imidazole moieties offer multiple opportunities for interaction with biological targets, making it a valuable scaffold for drug development. As research in this area continues to progress, it is likely that new applications for this compound will be discovered, further solidifying its importance in medicinal chemistry.